Cas no 2228307-52-4 (tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate)

• Product Name: tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate
• CAS No: 2228307-52-4
• MF: C₁₃H₁₈ClN₃O₂
• MW: 283.753921985626
• CID: 6449429
• PubChem ID: 165639863
• Update Time: 2025-06-11

tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228307-52-4
• tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate
• EN300-1871811

• Inchi： 1S/C13H18ClN3O2/c1-13(2,3)19-12(18)17-10-5-4-9(14)6-8(10)7-11(15)16/h4-6H,7H2,1-3H3,(H3,15,16)(H,17,18)
• InChI Key： ALSUICFAYBLCTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(=N)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.1087545g/mol
• Monoisotopic Mass: 283.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate

Comprehensive Overview of tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate (CAS No. 2228307-52-4)

The compound tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate (CAS No. 2228307-52-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a carbamimidoylmethyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and drug discovery.

In recent years, the demand for high-purity intermediates like tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. This compound's chlorophenyl and carbamimidoyl functional groups contribute to its versatility in cross-coupling reactions, a hot topic in green chemistry and catalytic synthesis. Laboratories focusing on peptide mimetics or small-molecule therapeutics often prioritize such building blocks to accelerate their R&D pipelines.

The stability of the tert-butyl protecting group in CAS 2228307-52-4 makes it particularly useful for multi-step syntheses under both acidic and basic conditions. This characteristic addresses a common challenge in medicinal chemistry where protecting group strategies significantly impact yield and scalability. Discussions in scientific forums frequently highlight its compatibility with Pd-catalyzed reactions, a key consideration for researchers optimizing C-C bond formation protocols.

From an analytical perspective, the 4-chlorophenyl segment in this compound enables precise tracking via HPLC-UV or LC-MS, crucial for quality control in GMP-compliant synthesis. The growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing has increased scrutiny on such analytical markers. Furthermore, the carbamimidoyl functionality presents opportunities for structure-activity relationship (SAR) studies, particularly in designing compounds targeting nitric oxide synthase or kinase pathways.

Environmental considerations surrounding chlorinated intermediates have prompted investigations into sustainable alternatives. However, the strategic placement of the chlorine atom in tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate often proves essential for maintaining bioisosteric properties in drug candidates. This dichotomy fuels ongoing debates in benign-by-design chemistry circles, making it a recurring subject in ACS Green Chemistry Institute publications.

Patent literature reveals increasing applications of this compound in protease inhibitor development, particularly for viral targets. Its structural features enable efficient hydrogen bond donor/acceptor configurations, a critical factor in molecular docking simulations. With the pharmaceutical industry's shift toward fragment-based drug design, such versatile intermediates gain additional importance for constructing privileged scaffolds with optimal pharmacokinetic profiles.

Supply chain specialists note that CAS 2228307-52-4 exemplifies the growing market for custom synthetic building blocks. Its synthesis typically involves Boc-protection of corresponding amines followed by guanidinylation steps, processes that have been optimized for kilogram-scale production by leading contract research organizations. This scalability meets the needs of both academic research groups and industrial drug development teams working on orphan drug candidates.

The compound's crystalline properties facilitate purification via recrystallization, an important consideration for researchers comparing chromatography-free purification methods. Recent publications in Organic Process Research & Development highlight such practical aspects, which directly impact cost-of-goods calculations in preclinical development. Additionally, its stability profile makes it suitable for long-term storage, addressing common concerns about compound libraries degradation.

Emerging applications in bioconjugation chemistry have further expanded interest in this chemical. The carbamate linkage proves valuable for creating antibody-drug conjugates (ADCs), particularly when combined with cleavable linkers. This aligns with the booming targeted cancer therapy sector, where search trends show growing interest in payload diversification strategies. Such developments position tert-butyl N-[2-(carbamimidoylmethyl)-4-chlorophenyl]carbamate as a compound with both current utility and future potential in biopharmaceutical innovation.

Quality specifications for 2228307-52-4 typically emphasize HPLC purity (>98%) and rigorous control of heavy metal residues, reflecting industry standards for pharmaceutical intermediates. Analytical certificates often include 1H/13C NMR and HRMS data, crucial for researchers validating synthetic routes. These documentation practices meet the increasing demand for data-rich compound characterization in open science initiatives and reproducibility studies.